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Compound of Interest

Compound Name: Boc-Met(O)-Oh

Cat. No.: B558264 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of specialized reagents like Boc-Met(O)-OH (N-α-t.-Boc-L-methionine-DL-sulfoxide) is

paramount. This guide provides immediate, essential safety protocols, operational procedures,

and disposal plans to ensure the integrity of your research and the safety of laboratory

personnel. By adhering to these guidelines, you can minimize risks and build a foundation of

trust in your laboratory's safety culture.

Physicochemical and Hazard Information
A thorough understanding of the properties and potential hazards of Boc-Met(O)-OH is the first

step toward safe handling. While comprehensive toxicological data is not readily available, the

compound is known to present certain hazards.
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Property Value

CAS Number 34805-21-5[1]

Molecular Formula C₁₀H₁₉NO₅S[2]

Molecular Weight 265.33 g/mol [1]

Appearance White to slight yellow to beige powder[1]

Melting Point 120-130 °C[2]

Storage Temperature 2-8°C, sealed in a dry, dark place[2]

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone[2]

Hazard Identification

Based on available data, Boc-Met(O)-OH should be handled as a hazardous substance with

the following potential effects:

Harmful if swallowed (H302)[2]

Causes skin irritation (H315)[2]

Causes serious eye irritation (H319)[2]

May cause respiratory irritation (H335)[2]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the primary defense against

accidental exposure. The following PPE is mandatory when handling Boc-Met(O)-OH.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) standards. A face

shield should be worn if there

is a significant splash hazard.

To prevent eye irritation from

dust particles or splashes.[2]

Hand Protection

Chemical-resistant nitrile

gloves. Gloves must be

inspected before use and

changed immediately if

contaminated.

To prevent skin contact and

potential irritation.[2]

Body Protection

A standard laboratory coat

must be worn and kept

buttoned to protect clothing

and skin.

To prevent contamination of

personal clothing.

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood. If

dust is generated, a NIOSH-

approved N95 respirator or

higher is necessary.

To avoid inhalation of dust

which may cause respiratory

tract irritation.[2]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a standardized handling protocol is crucial for minimizing exposure and

maintaining the quality of the reagent.

Preparation: Before handling, ensure that the designated work area (preferably a chemical

fume hood) is clean and uncluttered. Have all necessary equipment, including weighing

paper, spatulas, and waste containers, readily available.

Container Equilibration: Before opening, allow the container of Boc-Met(O)-OH to equilibrate

to room temperature. This prevents atmospheric moisture from condensing on the cold

powder, which could degrade the compound.
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Weighing: Conduct all weighing operations within a chemical fume hood or a ventilated

balance enclosure to minimize inhalation of the powder. Work quickly to minimize exposure

of the compound to the atmosphere.

Dispensing: Use clean, dry spatulas and other utensils to handle the powder. Avoid

generating dust.

Container Sealing: Immediately after dispensing, securely reseal the container. For long-term

storage, consider flushing the container with an inert gas like argon or nitrogen to displace

moisture and oxygen.

Post-Handling Hygiene: After handling, wash hands thoroughly with soap and water. Clean

all equipment and the work area to remove any residual chemical.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of Boc-Met(O)-OH and any contaminated materials is critical for laboratory

safety and environmental compliance. Treat all waste as hazardous.

Waste Segregation: Do not mix Boc-Met(O)-OH waste with other waste streams unless

explicitly permitted by your institution's waste management guidelines.

Solid Waste Collection:

Collect all solid waste, including residual Boc-Met(O)-OH, contaminated weighing paper,

gloves, and other consumables, in a dedicated, leak-proof, and clearly labeled hazardous

waste container.

The label must include the full chemical name, "Boc-Met(O)-OH," and appropriate hazard

warnings (e.g., "Irritant").

Liquid Waste Collection:

If Boc-Met(O)-OH is used in a solution, collect the liquid waste in a sealed and

appropriately labeled container that is compatible with the solvent used.

Container Storage: Store the sealed waste container in a designated hazardous waste

storage area. This area should be cool, dry, well-ventilated, and away from incompatible
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materials.

Final Disposal: Arrange for the pickup of the hazardous waste with your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor. Do not attempt to dispose of this chemical in the general trash or down the drain.

Experimental Workflow
The following diagram illustrates the key steps for the safe handling and disposal of Boc-
Met(O)-OH.

Handling Protocol

Disposal Protocol

Preparation
(Clean Fume Hood, Gather Equipment)

Equilibrate Container
to Room Temperature

Weigh Compound
(Inside Fume Hood) Dispense for Use Securely Reseal

Container

Collect Solid Waste
(Contaminated PPE, etc.)

Waste Generation

Collect Liquid Waste
(Solutions)

Clean Work Area
& Wash Hands

Label Waste Container
('Hazardous', Chemical Name)

Store in Designated
Hazardous Waste Area

Arrange for Professional
Disposal (EHS)

Click to download full resolution via product page

Safe handling and disposal workflow for Boc-Met(O)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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